Cas no 2229271-22-9 (1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile)

1-{Imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile is a heterocyclic compound featuring a fused imidazo[1,2-a]pyrazine core with a cyclopropane-carbonitrile substituent. This structure confers unique reactivity and potential utility in medicinal chemistry and materials science. The cyclopropane ring enhances steric and electronic properties, while the nitrile group offers versatility for further functionalization. Its rigid, planar architecture may improve binding affinity in pharmacological applications, making it a valuable intermediate for drug discovery, particularly in kinase inhibitors or CNS-targeting agents. The compound's stability and synthetic accessibility further underscore its appeal as a building block for advanced chemical synthesis.
1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile structure
2229271-22-9 structure
Product Name:1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile
CAS No:2229271-22-9
MF:C10H8N4
MW:184.19732093811
CID:6129375
PubChem ID:165858555
Update Time:2025-06-15

1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile
    • 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile
    • EN300-1727095
    • 2229271-22-9
    • Inchi: 1S/C10H8N4/c11-7-10(1-2-10)8-5-13-9-6-12-3-4-14(8)9/h3-6H,1-2H2
    • InChI Key: WDKDLRCKVXIITO-UHFFFAOYSA-N
    • SMILES: N12C=CN=CC1=NC=C2C1(C#N)CC1

Computed Properties

  • Exact Mass: 184.074896272g/mol
  • Monoisotopic Mass: 184.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54Ų

1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile Pricemore >>

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Additional information on 1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile

Comprehensive Overview of 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile (CAS No. 2229271-22-9)

1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile (CAS No. 2229271-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the imidazo[1,2-a]pyrazine family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a cyclopropane ring with a carbonitrile group, making it a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for imidazo[1,2-a]pyrazine derivatives has surged, driven by their potential applications in drug discovery. Researchers are particularly interested in this compound's role as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research. The cyclopropane-1-carbonitrile moiety enhances the compound's metabolic stability, a critical factor in the development of orally bioavailable drugs. This aligns with the growing focus on small-molecule drug design and fragment-based drug discovery, which are frequently searched topics in scientific databases.

The synthesis of 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times, addressing the industry's push for greener and more efficient processes. These methods resonate with current trends in green chemistry and sustainable synthesis, which are highly searched keywords in academic and industrial circles.

Beyond pharmaceuticals, this compound has shown promise in material science, particularly in the development of organic electronic materials. Its conjugated system and rigid imidazo[1,2-a]pyrazine core make it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. This application ties into the broader interest in renewable energy technologies and smart materials, topics frequently queried in engineering and chemistry forums.

Analytical characterization of CAS No. 2229271-22-9 relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are paramount for regulatory compliance in drug development. The emphasis on quality control and analytical validation reflects the pharmaceutical industry's stringent standards, another area of high search volume among professionals.

In summary, 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile represents a versatile building block with applications spanning medicinal chemistry, agrochemicals, and advanced materials. Its relevance to cutting-edge research areas like targeted therapy and sustainable technology ensures its continued prominence in scientific literature and industrial applications. As interest in heterocyclic chemistry and structure-activity relationships grows, this compound is poised to remain a focal point for innovation.

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